4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol
Cat. No. B8414225
M. Wt: 249.13 g/mol
InChI Key: INIFSXSGXVPPCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04882330
Procedure details
4-Chloro-1(4-chloro-2-methylphenoxy)-2-butanol was prepared according to the procedure of Preparation 4 using 105 g (0.74 mole) of 2-methyl-4-chlorophenol, 171.5 g (1.2 mole) of 1,4-dichloro-2-butanol, 50.3 g of sodium hydroxide, 300 ml of water and 300 ml of tertiary butanol. There was obtained 84 g (45.5%) of product which distilled at 135° C./0.01 mm.
Name
Yield
45.5%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[OH:9].Cl[CH2:11][CH:12]([OH:16])[CH2:13][CH2:14][Cl:15].[OH-].[Na+].O>C(O)(C)(C)C>[Cl:15][CH2:14][CH2:13][CH:12]([OH:16])[CH2:11][O:9][C:3]1[CH:4]=[CH:5][C:6]([Cl:8])=[CH:7][C:2]=1[CH3:1] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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105 g
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Type
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reactant
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Smiles
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CC1=C(C=CC(=C1)Cl)O
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Name
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|
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Quantity
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171.5 g
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Type
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reactant
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Smiles
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ClCC(CCCl)O
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Name
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Quantity
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50.3 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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300 mL
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Type
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reactant
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Smiles
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O
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Name
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|
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Quantity
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300 mL
|
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Type
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solvent
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Smiles
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C(C)(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClCCC(COC1=C(C=C(C=C1)Cl)C)O
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 84 g | |
| YIELD: PERCENTYIELD | 45.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
